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Introduction

TRVO055 hydrochloride is a potent and selective G protein-biased agonist for the angiotensin Il
type 1 receptor (AT1R). Unlike the endogenous ligand angiotensin Il, which activates both G
protein-coupled and [3-arrestin signaling pathways, TRV055 preferentially activates the Gag-
mediated signaling cascade. This selective activation leads to the upregulation of transforming
growth factor-beta 1 (TGF-B1) and subsequent phosphorylation of extracellular signal-
regulated kinases 1 and 2 (ERK1/2).[1] This signaling pathway is critically involved in the
regulation of extracellular matrix protein synthesis, making TRV055 hydrochloride a valuable
tool for studying collagen secretion and the pathogenesis of fibrotic diseases.

These application notes provide detailed protocols for utilizing TRV055 hydrochloride to
investigate its effects on collagen secretion in fibroblast cell cultures. The included
methodologies cover cell culture, treatment, and downstream analysis of collagen production
and secretion.

Data Presentation

Table 1. Summary of TRV055 Hydrochloride Effects on Collagen Secretion and Related
Signaling Events

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b10855222?utm_src=pdf-interest
https://www.benchchem.com/product/b10855222?utm_src=pdf-body
https://www.medchemexpress.com/trv055.html
https://www.benchchem.com/product/b10855222?utm_src=pdf-body
https://www.benchchem.com/product/b10855222?utm_src=pdf-body
https://www.benchchem.com/product/b10855222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Cell Type Concentration  Time Effect Reference
Upregulation of
Human Cardiac Collagen | and o-
] 200 nM 24 h _ [1]
Fibroblasts SMA protein
expression.
Upregulation of
Human Cardiac TGF-B1
_ 200 nM 24 h _ [1]
Fibroblasts synthesis and
secretion.
Promotes
Human Cardiac ]
] 200 nM 30 min ERK1/2 [1]
Fibroblasts ]
phosphorylation.
Adult Rat - Induces collagen
] 1uM Not Specified ) [1][2]
Myofibroblasts secretion.

Signaling Pathway and Experimental Workflow

Signaling Pathway of TRV055 Hydrochloride-Induced Collagen Secretion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b10855222?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/trv055.html
https://pubmed.ncbi.nlm.nih.gov/37611227/
https://pubmed.ncbi.nlm.nih.gov/37611227/
https://www.benchchem.com/product/b10855222#trv055-hydrochloride-for-studying-collagen-secretion
https://www.benchchem.com/product/b10855222#trv055-hydrochloride-for-studying-collagen-secretion
https://www.benchchem.com/product/b10855222#trv055-hydrochloride-for-studying-collagen-secretion
https://www.benchchem.com/product/b10855222#trv055-hydrochloride-for-studying-collagen-secretion
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10855222?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

